![molecular formula C21H34N6O2S B2661858 N-(2-(6-(ethylthio)-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-propylpentanamide CAS No. 941948-79-4](/img/structure/B2661858.png)
N-(2-(6-(ethylthio)-4-morpholino-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-propylpentanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a complex organic molecule with several functional groups. It contains a pyrazolo[3,4-d]pyrimidin-1-yl group, which is a type of heterocyclic compound. Heterocyclic compounds are widely used in medicinal chemistry due to their diverse biological activities .
Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple functional groups and rings. The compound likely contains a pyrazolo[3,4-d]pyrimidin-1-yl ring system, an ethylthio group, and a morpholino group .Scientific Research Applications
Synthesis and Antimicrobial Activity
- The compound has been utilized in the synthesis of pyrazolo[3,4-d]pyrimidin derivatives showing significant antimicrobial activity. These derivatives have been prepared through cyclocondensation processes, highlighting their potential in the development of new antibacterial and antifungal agents (Khobragade et al., 2010).
Antioxidant Properties
- Research into pyrazolo and pyrimidin derivatives has also shown that these compounds exhibit high-efficiency antioxidants, particularly against reactive oxygen species (ROS). This indicates their potential use in medicinal chemistry for the development of antioxidant therapies (Aziz et al., 2021).
Anticancer and Anti-inflammatory Applications
- Novel pyrazolopyrimidines derivatives have been synthesized and evaluated for their anticancer and anti-inflammatory activities. These compounds have shown promise as anticancer agents and inhibitors of 5-lipoxygenase, suggesting a role in the treatment of cancer and inflammation-related disorders (Rahmouni et al., 2016).
Selective ATP-competitive Inhibitors
- The chemical structure has been involved in the design and synthesis of 4-morpholino-6-aryl-1H-pyrazolo[3,4-d]pyrimidines as potent and selective inhibitors of the mammalian target of rapamycin (mTOR). These inhibitors are highlighted for their potential in cancer therapy due to their high selectivity and efficacy (Verheijen et al., 2009).
Antihyperglycemic Effects
- Carboximidamides derived from cyanamides, linked with pyrimidine moiety, have been synthesized and shown to possess significant anti-hyperglycemic activity. This suggests potential applications in the treatment of diabetes through novel therapeutic agents (Moustafa et al., 2021).
Properties
IUPAC Name |
N-[2-(6-ethylsulfanyl-4-morpholin-4-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethyl]-2-propylpentanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H34N6O2S/c1-4-7-16(8-5-2)20(28)22-9-10-27-19-17(15-23-27)18(24-21(25-19)30-6-3)26-11-13-29-14-12-26/h15-16H,4-14H2,1-3H3,(H,22,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
TZNSEIPGIOHYQV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCC(CCC)C(=O)NCCN1C2=C(C=N1)C(=NC(=N2)SCC)N3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H34N6O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
434.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.